Cas no 921197-35-5 (7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol)

• Product Name: 7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol
• CAS No: 921197-35-5
• MF: C₁₃H₈N₂O₄S
• MW: 288.278621673584
• CID: 754821
• Update Time: 2023-08-03

7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol Chemical and Physical Properties

Names and Identifiers

• 5,6-Benzothiazolediol, 7-nitro-2-phenyl-
• 7-nitro-2-phenyl-1,3-benzothiazole-5,6-diol
• 7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol

• Inchi： 1S/C13H8N2O4S/c16-9-6-8-12(10(11(9)17)15(18)19)20-13(14-8)7-4-2-1-3-5-7/h1-6,16-17H
• InChI Key： UNJOWLPEVMDWMZ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC2C=C(C(=C(C1=2)[N+](=O)[O-])O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 372
• Topological Polar Surface Area: 127